Iron(III) sulfate hydrate

• IUPAC Name: iron(3+);trisulfate;hydrate
• InChI: InChI=1S/2Fe.3H2O4S.H2O/c;;3*1-5(2,3)4;/h;;3*(H2,1,2,3,4);1H2/q2*+3;;;;/p-6
• InChI Key: VXWSFRMTBJZULV-UHFFFAOYSA-H
• Canonical SMILES: O.[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Fe+3].[Fe+3]
• Molecular Formula: Fe2H2O13S3
• Related CAS: 10028-22-5 (Parent)
• DSSTOX Substance ID: DTXSID70934500
• Molecular Weight: 417.9 g/mol
• Physical Description: Yellow hygroscopic solid; Soluble in water; [Sigma-Aldrich MSDS]
• CAS RN: 15244-10-7, 43059-01-4

Description

Iron(3+) sulfate hydrate is a hydrate that is the monohydrate form of iron(3+) sulfate. It has a role as a mordant, a catalyst and an astringent. It contains an iron(3+) sulfate.

Scientific Research Applications

• Anaerobic Degradation in Petroleum-Contaminated Sediments : Research by Coates et al. (1996) explored the use of iron(III) oxide to stimulate in-situ hydrocarbon degradation in anaerobic petroleum-contaminated harbor sediments. This study contributes to understanding the role of Fe(III) in environmental remediation.

• Base Hydrolyses of Iron(III) Solutions : A study by Bradley & Kydd (1993) investigated the hydrolytic behavior of iron(III), comparing it with gallium sulfate. They identified similarities in the formation of certain ions, contributing to our understanding of chemical processes involving iron(III) sulfates.

• Catalysis in Hydration Reactions : The work of Bassetti et al. (2014) demonstrated the use of iron(III) sulfate hydrate in catalyzing the hydration of aromatic terminal alkynes. This research is significant in the field of organic chemistry and synthesis.

• Biogeochemical Cycling in Subsurface Systems : Kwon et al. (2014) studied the effects of dissimilatory sulfate reduction on FeIII (hydr)oxide reduction and microbial community development. This research, found in Geochimica et Cosmochimica Acta, provides insights into the complex interactions between carbon, iron, and sulfur cycles in environmental contexts.

• Stability of Sulfate and Hydrated Sulfate Minerals : Chou, Seal, & Wang (2013) researched the stability of sulfate and hydrated sulfate minerals, including those containing iron. Their findings, as detailed in the Journal of Asian Earth Sciences, are relevant to environmental and planetary sciences.

• Decomposition Process and Kinetics : Coombs & Munir (1989) investigated the decomposition of iron(III) sulfate in air, providing insights into its chemical behavior and potential applications. Their research is documented in the Journal of Thermal Analysis.

• Sulfate Resistance in Cement : A 2019 study by Huang et al. in ACS Sustainable Chemistry & Engineering focused on the importance of iron in enhancing sulfate resistance in cement, crucial for construction materials.

• Hydrothermal Synthesis of Iron Sulfates : Fu et al. (2006), in their research published in Inorganic Chemistry, explored the hydrothermal synthesis of organically directed iron sulfate chains, offering valuable insights into materials chemistry.